Cas no 439111-23-6 (2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine)

• Product Name: 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine
• CAS No: 439111-23-6
• MF: C₁₇H₁₆F₃N₃
• MW: 319.32425403595
• CID: 6629694
• PubChem ID: 1481567
• Update Time: 2025-11-02

2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,5,7-trimethyl-6-[[3-(trifluoromethyl)phenyl]methyl]pyrazolo[1,5-a]pyrimidine
• 6R-0834
• 2,5,7-trimethyl-6-[3-(trifluoromethyl)benzyl]pyrazolo[1,5-a]pyrimidine
• DTXSID101137922
• AKOS005099073
• 439111-23-6
• 2,5,7-trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 2,5,7-trimethyl-6-[[3-(trifluoromethyl)phenyl]methyl]-
• 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C17H16F3N3/c1-10-7-16-21-11(2)15(12(3)23(16)22-10)9-13-5-4-6-14(8-13)17(18,19)20/h4-8H,9H2,1-3H3
• InChI Key： XVMCNYIVGDNEIH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC1C(C)=NC2=CC(C)=NN2C=1C)(F)F

Computed Properties

• Exact Mass: 319.12963201g/mol
• Monoisotopic Mass: 319.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 2.10±0.30(Predicted)

Additional information on 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine

Comprehensive Overview of 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine (CAS No. 439111-23-6)

2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine (CAS No. 439111-23-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a trifluoromethylphenyl group and trimethyl substitutions enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine has surged, driven by their role in optimizing drug potency and selectivity. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the structural resemblance to known bioactive molecules. The compound's CAS No. 439111-23-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

The synthesis of 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions, including cyclocondensation and palladium-catalyzed cross-coupling. Its molecular weight and logP value are critical parameters for pharmacokinetic profiling, often discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, Excretion) properties. Additionally, the compound's crystalline form and solubility are key considerations for formulation scientists.

From an industrial perspective, 439111-23-6 is explored for its utility in crop protection and veterinary medicine, aligning with the growing emphasis on sustainable agriculture. Its trifluoromethyl moiety is associated with enhanced pesticidal activity, a topic trending in agrochemical innovation circles. Patent filings related to this compound often highlight its efficacy against resistant pest strains, addressing a pressing global challenge.

Environmental and regulatory aspects of 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine are also under scrutiny. The compound's biodegradability and ecotoxicological profile are frequently queried in regulatory databases, reflecting the shift toward green chemistry principles. Analytical methods such as HPLC-MS and NMR spectroscopy are employed to ensure purity and compliance with Good Manufacturing Practices (GMP).

In summary, CAS No. 439111-23-6 represents a versatile scaffold with broad interdisciplinary appeal. Its integration into drug development pipelines and agrochemical formulations underscores its strategic importance. Future research may focus on structure-activity relationships (SAR) and derivatization to unlock novel functionalities, cementing its status as a cornerstone in modern chemical innovation.